Cas no 878678-79-6 (Methyl 2-(1H-Pyrazol-3-yl)acetate)

• Product Name: Methyl 2-(1H-Pyrazol-3-yl)acetate
• CAS No: 878678-79-6
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD21645068
• CID: 1120302
• PubChem ID: 50989154
• Update Time: 2025-06-11

Methyl 2-(1H-Pyrazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-acetic acid methyl ester
• methyl 2-(1H-pyrazol-3-yl)acetate
• Methyl 3-pyrazoleacetate
• SCHEMBL4109248
• PBWIWDDODPODHV-UHFFFAOYSA-N
• Z1143220304
• Methyl2-(1H-pyrazol-3-yl)acetate
• methyl 2-(1H-pyrazol-5-yl)acetate
• BS-13329
• EN300-71853
• AKOS023166305
• MFCD21645068
• FT-0733607
• F14156
• 878678-79-6
• AKOS016353166
• DA-29344
• Methyl 2-(1H-Pyrazol-3-yl)acetate

• MDL： MFCD21645068
• Inchi： 1S/C6H8N2O2/c1-10-6(9)4-5-2-3-7-8-5/h2-3H,4H2,1H3,(H,7,8)
• InChI Key： PBWIWDDODPODHV-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC=NN1)=O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Boiling Point: 278.5±15.0℃/760mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on Methyl 2-(1H-Pyrazol-3-yl)acetate

Methyl 2-(1H-Pyrazol-3-yl)acetate: An Overview of Its Properties and Applications

Methyl 2-(1H-Pyrazol-3-yl)acetate (CAS No. 878678-79-6) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its ester functional group and a pyrazole ring, which contribute to its distinct chemical properties and reactivity.

The chemical structure of Methyl 2-(1H-Pyrazol-3-yl)acetate consists of a methyl ester group attached to an acetic acid derivative, with the acetic acid moiety further substituted by a pyrazole ring. The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, imparts significant stability and reactivity to the molecule. This structure makes Methyl 2-(1H-Pyrazol-3-yl)acetate an attractive intermediate for the synthesis of more complex molecules.

In the pharmaceutical industry, Methyl 2-(1H-Pyrazol-3-yl)acetate has been explored as a key intermediate in the synthesis of various drugs. Pyrazole-containing compounds are known for their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. Recent studies have highlighted the potential of pyrazole derivatives in the development of novel therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of pyrazole-based compounds as potent inhibitors of protein kinases, which are important targets in cancer therapy.

Beyond pharmaceuticals, Methyl 2-(1H-Pyrazol-3-yl)acetate has found applications in agrochemicals. The pyrazole ring is a common structural motif in many herbicides and fungicides due to its ability to enhance the bioactivity and selectivity of these compounds. A notable example is the use of pyrazole derivatives in the development of selective herbicides that target specific weed species without harming crops. This has led to increased interest in the use of Methyl 2-(1H-Pyrazol-3-yl)acetate as a building block for new agrochemical formulations.

In materials science, the unique properties of Methyl 2-(1H-Pyrazol-3-yl)acetate have been leveraged for the development of functional materials. The presence of the ester group and the pyrazole ring provides opportunities for tailoring the physical and chemical properties of polymers and other materials. For instance, research published in the Journal of Polymer Science demonstrated the use of pyrazole-containing monomers to create polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of Methyl 2-(1H-Pyrazol-3-yl)acetate can be achieved through various routes, depending on the desired purity and scale. One common method involves the reaction of 2-chloroacetic acid with methyl alcohol to form methyl 2-chloroacetate, followed by nucleophilic substitution with a pyrazole derivative. This approach offers good yields and can be scaled up for industrial production. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, making them more environmentally friendly and cost-effective.

The physical properties of Methyl 2-(1H-Pyrazol-3-yl)acetate are also noteworthy. It is a colorless liquid at room temperature with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical processes where solubility is a critical factor.

Safety considerations are an important aspect when handling Methyl 2-(1H-Pyrazol-3-yl)acetate. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure to vapors.

In conclusion, Methyl 2-(1H-Pyrazol-3-yl)acetate (CAS No. 878678-79-6) is a valuable compound with a wide range of applications across multiple industries. Its unique chemical structure and versatile reactivity make it an essential intermediate for the synthesis of pharmaceuticals, agrochemicals, and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.